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Compound of Interest

Compound Name: Coptisine chloride

Cat. No.: B190830

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Coptisine chloride, a bioactive isoquinoline alkaloid. Adherence to
these procedures is critical due to the compound's toxicity.

Coptisine chloride is classified as toxic if swallowed or in contact with skin, and fatal if
inhaled.[1][2] It may also cause damage to organs through prolonged or repeated exposure.[1]
[2][3] Therefore, stringent adherence to safety protocols is non-negotiable.

Essential Personal Protective Equipment (PPE)

When handling Coptisine chloride, a comprehensive suite of personal protective equipment is
required to minimize exposure risk.

Core PPE Requirements:

» Respiratory Protection: A NIOSH-approved respirator is necessary, particularly when there is
a risk of inhaling dust.[1]

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne patrticles.[1][4]

» Hand Protection: Compatible chemical-resistant gloves must be worn.[1][4] It is crucial to
inspect gloves for any signs of degradation before use.[3][5]
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» Body Protection: A lab coat should be worn to protect the skin and clothing from
contamination.[1]

Quantitative Safety Data

The following table summarizes key quantitative data regarding the toxicity of Coptisine

chloride.
Parameter Value Species Reference
LD50 (Oral) 880.18 mg/kg Mouse [61[7]
IC50 (IDO) 6.3 UM [6][7]
Ki (IDO) 5.8 uM [6][7]

Procedural Workflow for Handling Coptisine
Chloride

The following diagram outlines the standard operating procedure for safely handling Coptisine
chloride, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Coptisine Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190830#personal-protective-equipment-for-handling-
coptisine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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